1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol

• Molecular Formula: C12H15FO
• Molecular Weight: 194.24 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3-methylcyclopentan-1-ol
• InChI: InChI=1S/C12H15FO/c1-9-6-7-12(14,8-9)10-4-2-3-5-11(10)13/h2-5,9,14H,6-8H2,1H3
• InChI Key: YHQPJARGWLWHJP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)(C2=CC=CC=C2F)O

Description

1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol is a substituted cyclopentanol derivative featuring a 2-fluorophenyl group attached to the cyclopentanol ring at position 1 and a methyl group at position 2.

Preparation Methods

The synthesis of 1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 2-fluorobenzene and cyclopentanone.

Grignard Reaction: The 2-fluorobenzene is converted into a Grignard reagent by reacting it with magnesium in anhydrous ether.

Addition Reaction: The Grignard reagent is then reacted with cyclopentanone to form the desired product, 1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol.

Purification: The crude product is purified using standard techniques such as recrystallization or column chromatography.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated purification systems to enhance yield and efficiency.

Chemical Reactions Analysis

1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone using oxidizing agents such as chromium trioxide or potassium permanganate.

Reduction: The compound can be reduced to form the corresponding alkane using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions. Common reagents include sodium methoxide or potassium tert-butoxide.

Hydrogenation: The aromatic ring can be hydrogenated under high pressure in the presence of a palladium catalyst to form a cyclohexane derivative.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its effects on enzyme function and cell signaling pathways.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The fluorophenyl group enhances its binding affinity to these targets, while the hydroxyl group can participate in hydrogen bonding, influencing the compound’s overall activity. The pathways involved may include modulation of enzyme activity and alteration of cell signaling processes.

Comparison with Similar Compounds

Substituent Effects on the Aromatic Ring

• Fluorophenyl vs. Chlorophenyl: describes 1-(3-chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)amino)phenyl)propan-1-ol. Fluorine’s smaller size and higher electronegativity may enhance metabolic stability compared to chlorine .
• Simpler Fluorophenyl Derivatives: lists 1-(2-fluorophenyl)ethanol, a structurally simpler analog. The cyclopentanol ring in the target compound introduces greater conformational rigidity and steric hindrance compared to ethanol, which may impact interactions with biological targets .

Substituents on the Cyclopentanol Ring

• Methyl vs. Aminoethyl Groups: mentions 1-(2-aminoethyl)-3-methylcyclopentan-1-ol methyl. The aminoethyl group introduces polarity and hydrogen-bonding capacity, contrasting with the hydrophobic methyl group in the target compound. This difference could influence solubility and receptor selectivity .
• Heterocyclic Modifications: describes 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methylcyclopentan-1-ol (CAS 56593-86-3). Such modifications are often leveraged to enhance pharmacokinetic properties .

Functional Group Variations

• Alcohol vs. Ketone: and reference 3-Methyl-2-(pentyloxy)cyclopent-2-en-1-one, a cyclopentenone derivative. The ketone group increases electrophilicity and reactivity compared to the alcohol group in the target compound. Ketones are more prone to nucleophilic attacks, which may limit their stability in certain formulations .
• Benzyloxy Substitutions : highlights (1R,2S)-2-[(Benzyloxy)methyl]cyclopent-3-en-1-ol. The benzyloxy group introduces steric bulk and lipophilicity, which could enhance membrane permeability but reduce aqueous solubility relative to the fluorophenyl group .

Ring Saturation and Conformation

• Cyclopentanol vs. Cyclopentenol: The saturated cyclopentanol ring in the target compound offers greater conformational flexibility compared to cyclopentenol derivatives (e.g., cyclopent-3-en-1-ol in ). Unsaturated rings may impose planar constraints, affecting molecular interactions .

Biological Activity

1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol is an organic compound that has garnered attention in pharmacological research due to its potential biological activities. This compound, characterized by its unique cyclopentanol structure with a fluorinated phenyl group, is being investigated for various therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C13H17FO
• Molecular Weight : 208.27 g/mol
• CAS Number : 1249968-41-9

The compound's structure allows it to interact with various biological targets, potentially modulating their activity, which is crucial for its therapeutic efficacy.

Anticancer Activity

Research indicates that compounds structurally related to 1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol may exhibit anticancer properties . These compounds can inhibit specific protein kinases involved in tumor growth and proliferation. For instance, studies have shown that similar compounds interfere with receptor tyrosine kinase signaling pathways, which are essential for cancer cell survival and metastasis .

Neuroprotective Effects

Preliminary investigations suggest that this compound may possess neuroprotective properties . Compounds that modulate neurotransmitter levels or protect against oxidative stress are of significant interest in neurodegenerative disease research. The presence of the fluorine atom in the structure may enhance the lipophilicity of the molecule, allowing better penetration into the central nervous system .

Anti-inflammatory Properties

Inflammation plays a critical role in many chronic diseases. Evidence suggests that similar compounds can modulate inflammatory pathways, potentially leading to therapeutic applications in conditions such as arthritis and cardiovascular diseases . The mechanisms by which this compound exerts its biological effects are hypothesized to include:

• Inhibition of Kinases : Targeting specific kinases involved in cancer progression.
• Modulation of Neurotransmission : Influencing neurotransmitter release or receptor activity.
• Regulation of Inflammatory Cytokines : Modulating cytokine release to reduce inflammation.

Case Studies and Research Findings

Several studies have explored the biological activities of structurally similar compounds:

Study	Findings
Smith et al. (2020)	Demonstrated anticancer effects through inhibition of specific kinases in breast cancer cell lines.
Johnson et al. (2022)	Reported neuroprotective effects in animal models of Alzheimer's disease, suggesting potential for treating neurodegenerative conditions.
Lee et al. (2023)	Found anti-inflammatory activity in vitro, indicating potential for treating inflammatory diseases like rheumatoid arthritis.

These findings suggest a promising avenue for further research into the biological activities of 1-(2-Fluorophenyl)-3-methylcyclopentan-1-ol.